(4-Bromo-2,6-difluorophenyl)(4-methylpiperazin-1-yl)methanone

• Molecular Formula: C12H13BrF2N2O
• Molecular Weight: 319.14 g/mol
• IUPAC Name: (4-bromo-2,6-difluorophenyl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H13BrF2N2O/c1-16-2-4-17(5-3-16)12(18)11-9(14)6-8(13)7-10(11)15/h6-7H,2-5H2,1H3
• InChI Key: RFTBMBVXPQXXLE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=C(C=C(C=C2F)Br)F

Description

(4-Bromo-2,6-difluorophenyl)(4-methylpiperazin-1-yl)methanone is a halogenated aryl methanone derivative featuring a 4-methylpiperazine moiety. Its molecular structure combines a bromo- and difluoro-substituted phenyl ring directly linked to a piperazine scaffold via a ketone group. Its CAS number, 746630-34-2, corresponds to the ethanone derivative of the 4-bromo-2,6-difluorophenyl group .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Piperazine Moieties

A. {4-[(4-Bromophenyl)(phenyl)methyl]piperazin-1-yl}(2,6-difluoro-3-methylphenyl)methanone (V004-4799)

• Molecular Weight: 485.37 vs.
• Substituents : Additional phenyl and methyl groups on the piperazine nitrogen and the aryl ring.
• Physicochemical Properties : Higher logP (6.22) compared to the target compound due to increased lipophilicity from the benzyl group .

B. (4-Bromophenyl)(piperazin-1-yl)methanone (CAS 54042-47-6)

• Key Difference : Lacks the 4-methyl group on piperazine and the 2,6-difluoro substitution.
• Impact : Reduced metabolic stability compared to the target compound, as methyl groups on piperazine often hinder oxidative degradation .

C. (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• Substituent: Amino group instead of bromo/fluoro.
• Effect : Enhanced hydrogen-bonding capacity and solubility but reduced lipophilicity. Used as an intermediate in anti-cholinesterase agents .

Halogenated Aryl Methanones

A. (4-Bromo-2-fluorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone (CAS 898789-09-8)

• Structure: Incorporates a benzyl-linked piperazine and a mono-fluoro substituent.

B. 2-(4-Bromophenoxy)-1-{4-[(4-fluorophenyl)sulfonyl]piperazin-1-yl}ethanone (CAS 439939-70-5)

• Modification: Phenoxy and sulfonyl groups introduce polarity.
• Impact : Lower logP (predicted) compared to the target compound, reducing membrane permeability but improving solubility .

Piperazine-Based Derivatives with Varied Aryl Groups

Compounds from (e.g., (3-bromophenyl)(4-hydroxyphenylpiperazin-1-yl)methanone):

• Melting Points : 153–191°C, suggesting high crystallinity.
• Electronic Effects : Bromo substituents at para positions enhance electron-withdrawing effects, while hydroxyl groups increase polarity. The target compound’s 2,6-difluoro substitution may reduce steric hindrance compared to bulkier bromo analogs .

Physicochemical and Pharmacological Insights

Table 1: Key Property Comparison

Compound Name	Molecular Weight	logP	Key Substituents	Notable Properties
Target Compound	~380–400*	~5.5*	4-Bromo-2,6-difluorophenyl, 4-Me-piperazine	High lipophilicity, metabolic stability
V004-4799	485.37	6.22	Benzhydryl, 2,6-difluoro-3-Me-phenyl	Enhanced logP, bulky substituents
(4-Bromophenyl)(piperazin-1-yl)methanone	~300	~4.0	4-Bromophenyl, unsubstituted piperazine	Lower metabolic stability
(4-Aminophenyl)(4-Me-piperazin-1-yl)methanone	~250	~2.5	4-Aminophenyl	High solubility, H-bond donor

*Estimated based on structural analogs.